Potassium indigotrisulfonate

• CAS: 28606-01-1
• Molecular Formula: C16H7K3N2O11S3
• Molecular Weight: 616.7 g/mol
• InChI: InChI=1S/C16H10N2O11S3.3K/c19-15-8-3-6(30(21,22)23)1-2-10(8)17-13(15)14-16(20)9-4-7(31(24,25)26)5-11(12(9)18-14)32(27,28)29;;;/h1-5,18,20H,(H,21,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3
• InChIKey: BANKRXMWIUVRAN-UHFFFAOYSA-K

Potassium Indigotrisulfonate: Technical Baseline and Ozone Detection Overview

Potassium indigotrisulfonate (CAS 28606-01-1), also designated as tripotassium 3,3′-dioxo-[Δ2,2′-biindoline]trisulphonate, is a tri-sulfonated indigo derivative with molecular formula C₁₆H₇K₃N₂O₁₁S₃ and molecular weight 616.72 g/mol . It functions primarily as a redox indicator and ozone-specific colorimetric probe, with a characteristic maximum absorption at 600 nm and an aqueous solubility of approximately 0.1% (w/w) [1]. The compound is distinguished from other indigo sulfonates—specifically the disulfonate (indigo carmine) and tetrasulfonate—by its intermediate degree of sulfonation, which directly governs its redox potential, solubility profile, and reactivity in analytical and enzymatic systems [2].

Regulatory Ozone

Specified reagent for aqueous ozone determination (APHA 4500‑O₃ B)

Enzymatic Probe

Discriminating substrate for MnP and LiP isoenzyme studies

ARFB Anolyte

Reported higher capacity retention vs. AQDS benchmark

Cu(II) Sensor

Differential Cu²⁺ binding thermodynamics vs. disulfonate

• [1] Baidu Baike. Potassium indigotrisulfonate (靛蓝三磺酸钾). View Source
• [2] Podgornik H, Perdih A. The Impact of Sulfonation Pattern on Indigo Degradation by Phanerochaete chrysosporium Ligninolytic Enzymes. In: Biotechnology for Fuels and Chemicals. Springer, 2003. View Source

Why the Trisulfonate Differs from Indigo Carmine and Tetrasulfonate

The sulfonation degree of indigo derivatives is not a trivial structural variation; it is the primary determinant of redox potential, solubility, and enzyme recognition [1]. Potassium indigotrisulfonate occupies a narrow and functionally distinct window between the disulfonate (indigo carmine, two -SO₃⁻ groups) and tetrasulfonate (four -SO₃⁻ groups). Substituting one indigo sulfonate for another without empirical validation introduces quantifiable error: redox potential shifts by tens of millivolts per sulfonate group , molar absorptivity varies by up to 15% across indigo sources [2], and enzyme-mediated degradation rates differ by orders of magnitude [1]. In ozone residual analysis, Standard Methods 4500-O₃B explicitly mandates indigotrisulfonate; use of indigo carmine or tetrasulfonate invalidates method compliance and introduces uncalibrated bias in sensitivity coefficients [3].

Redox Potential Mismatch

A ~0.43 V shift between trisulfonate and tetrasulfonate may alter indicator window fit.

Enzymatic Kinetic Reversal

MnP and LiP decolorization rates reverse with sulfonation level; disulfonate or tetrasulfonate cannot reproduce the trisulfonate's intermediate profile.

Application-Specific Performance

ARFB properties reported for trisulfonate may not transfer to di‑ or tetrasulfonate congeners; lot‑specific ε validation is essential for ozone methods.

• [1] Podgornik H, Perdih A. The Impact of Sulfonation Pattern on Indigo Degradation by Phanerochaete chrysosporium Ligninolytic Enzymes. In: Biotechnology for Fuels and Chemicals. Springer, 2003. View Source
• [2] Gordon G, Bubnis B. Residual Ozone Measurement: Indigo Sensitivity Coefficient Adjustment. Ozone: Science & Engineering. 2002;24:17-28. View Source
• [3] Gordon G, Bubnis B. Using indigo absorbance to calculate the indigo sensitivity coefficient. Journal AWWA. 2000;92(12):96-102. View Source

Head-to-Head Performance Evidence

Ozone Selectivity vs. DPD and Iodometric Methods

Potassium indigotrisulfonate exhibits a redox potential (E₀) of -70 mV at pH 7.6 (20 mM TRIS-HCl, 200 mM KCl) versus -30 mV for potassium indigotetrasulfonate under identical conditions . In an alternative buffer system (50 mM HEPES/NaOH, pH 7.0, 25 °C), the measured E₀ is -81 mV . This intermediate potential—neither as oxidizing as tetrasulfonate nor as reducing as disulfonate—positions ITS uniquely within redox mediator cocktails where precise potential spacing is required for multi-component electron transfer studies .

Ozone Selectivity

Method context

Stoichiometric 1:1 O₃ reaction; chlorine interference masked by malonic acid. DPD/iodometric methods respond to multiple oxidants.

Supports regulatory ozone method compliance

Selectivity advantage is method‑specified, not product‑specific

Evidence Dimension	Redox potential (E₀) at pH 7.0-7.6
Target Compound Data	-70 mV (pH 7.6); -81 mV (pH 7.0, 25 °C)
Comparator Or Baseline	Potassium indigotetrasulfonate: -30 mV (pH 7.6)
Quantified Difference	ITS is 40 mV more negative than tetrasulfonate
Conditions	20 mM TRIS-HCl, pH 7.6, 200 mM KCl ; 50 mM HEPES/NaOH, pH 7.0, 25 °C

Why This Matters

The 40 mV separation from tetrasulfonate enables ITS to serve as a distinct potential step in multi-mediator electrochemical systems, preventing signal overlap and enabling finer resolution of electron transfer kinetics.

Enzymatic Decolorization Rate by MnP and LiP

Standard Methods 4500-O₃B, the internationally recognized reference procedure for residual ozone measurement in water and wastewater, specifies indigotrisulfonate (ITS) as the exclusive indigo-based colorimetric reagent [1]. The method assumes a molar absorptivity (ε) of ~20,000 M⁻¹cm⁻¹ at 600 nm and a sensitivity coefficient of 0.42 L mg⁻¹cm⁻¹ [2]. In contrast, indigo carmine (disulfonate) and indigo tetrasulfonate are not validated under this method; their substitution would require full re-calibration and would deviate from regulatory compliance in drinking water and environmental monitoring laboratories [2].

MnP/LiP Decolorization

Direct comparison

~10‑fold rate change per SO₃⁻ group for MnP; trend reversed for LiP

Supports MnP/LiP catalytic differentiation studies

Exact rate constants not provided in abstract

Evidence Dimension	Regulatory method designation
Target Compound Data	ITS is the specified reagent in Standard Methods 4500-O₃B; sensitivity coefficient = 0.42 L mg⁻¹cm⁻¹; ε ≈ 20,000 M⁻¹cm⁻¹
Comparator Or Baseline	Indigo carmine (disulfonate) and indigo tetrasulfonate: not specified in 4500-O₃B
Quantified Difference	Non-standard substitution invalidates method compliance
Conditions	Standard Methods for the Examination of Water and Wastewater, 4500-O₃B

Why This Matters

Procurement of potassium indigotrisulfonate, rather than alternative indigo sulfonates, is required for laboratories seeking to maintain accredited ozone analysis under Standard Methods 4500-O₃B.

• [1] Gordon G, Bubnis B. Residual Ozone Measurement: Indigo Sensitivity Coefficient Adjustment. Ozone: Science & Engineering. 2002;24:17-28. View Source
• [2] Gordon G, Bubnis B. Using indigo absorbance to calculate the indigo sensitivity coefficient. Journal AWWA. 2000;92(12):96-102. View Source

Redox Potential vs. Indigo Tetrasulfonate

In studies using isolated manganese peroxidase isoenzyme MnP2 from Phanerochaete chrysosporium, the specific decolorization rate decreased by approximately one order of magnitude with each additional sulfonic acid group on the indigo core [1]. Indigo disulfonate was degraded most rapidly, indigo trisulfonate (ITS) at an intermediate rate, and indigo tetrasulfonate most slowly under MnP catalysis [1]. This trend is reversed under lignin peroxidase (LiP) catalysis, where tetrasulfonate is degraded most rapidly and di- and tri-sulfonates considerably more slowly [1].

Redox Potential vs. Tetrasulfonate

Cross‑study comparable

Trisulfonate E₀ −0.07 V; tetrasulfonate ≈ 0.36 V (ΔE₀ ≈ 0.43 V)

Indicator window fit depends on sulfonation level

Electrolyte conditions differ between studies

Evidence Dimension	MnP2-catalyzed specific decolorization rate
Target Compound Data	Indigotrisulfonate: intermediate rate (approximately 10× slower than disulfonate)
Comparator Or Baseline	Indigo disulfonate: fastest rate; Indigo tetrasulfonate: slowest rate (approximately 10× slower than trisulfonate)
Quantified Difference	Rate decreases ~10× per additional -SO₃⁻ group
Conditions	Isolated MnP2 isoenzyme from Phanerochaete chrysosporium

Why This Matters

The intermediate degradation rate of ITS under MnP catalysis makes it the preferred substrate for studies requiring partial enzymatic turnover rather than complete rapid decolorization, enabling kinetic resolution of ligninolytic enzyme mechanisms.

• [1] Podgornik H, Perdih A. The Impact of Sulfonation Pattern on Indigo Degradation by Phanerochaete chrysosporium Ligninolytic Enzymes. In: Biotechnology for Fuels and Chemicals. Springer, 2003. View Source

Copper(II) Binding Thermodynamics vs. Indigo Carmine

Potassium indigotrisulfonate exhibits an aqueous solubility of approximately 0.1% (w/w) at ambient temperature [1]. In contrast, indigo carmine (disodium indigodisulfonate) demonstrates an aqueous solubility of 1 g per 100 mL (1% w/v) at 25 °C [2]. This 10-fold solubility differential is a direct consequence of the additional sulfonate group on ITS, which increases molecular weight and alters hydration energetics [1]. The limited solubility of ITS necessitates careful stock solution preparation and precludes high-concentration applications where disulfonate would be viable.

Cu(II) Binding Thermodynamics

Direct comparison

KITS thermodynamically favored in neutral water vs. indigo carmine (1:2 Cu²⁺:ligand stoichiometry)

Supports pH‑tunable Cu(II) sensor design

Preprint data; exact ΔG values not yet peer‑reviewed

Evidence Dimension	Aqueous solubility
Target Compound Data	~0.1% (w/w)
Comparator Or Baseline	Indigo carmine (disodium indigodisulfonate): 1 g/100 mL (1% w/v) at 25 °C
Quantified Difference	Approximately 10-fold lower solubility
Conditions	Ambient temperature, water

Why This Matters

Procurement decisions for concentrated stock solutions or high-dye-load applications should favor indigo carmine; for applications requiring controlled, lower dye concentrations with precise redox properties, ITS is the appropriate selection.

• [1] Baidu Baike. Potassium indigotrisulfonate (靛蓝三磺酸钾). View Source
• [2] Baidu Baike. Indigo Carmine (靛蓝二磺酸钠). View Source

Redox Flow Battery Performance vs. AQDS Anolyte

When deployed as the active sensing element in a passive sampler for tropospheric ozone, potassium indigotrisulfonate enables a temporal resolution of 8 hours at an ambient ozone concentration of 3.8 ppb, or 2 hours at 15.2 ppb [1]. This performance metric is specific to ITS due to its well-characterized stoichiometric reaction with ozone (1:1 addition across the C=C bond) and its molar absorptivity of ~20,000 M⁻¹cm⁻¹ at 600 nm [2]. The method demonstrated a correlation coefficient (r) of 0.957 versus a reference UV ozone instrument and a relative standard deviation of 8.6% for triplicate samplers [1].

ARFB Anolyte Screening

Direct comparison

Ranked above AQDS in solubility, capacity retention, coulombic efficiency

Supports ARFB anolyte candidate evaluation

Exact numeric values require full‑text review

Evidence Dimension	Passive sampler temporal resolution
Target Compound Data	8 hours at 3.8 ppb O₃; 2 hours at 15.2 ppb O₃; RSD = 8.6%; r = 0.957 vs UV reference
Comparator Or Baseline	Not applicable; method validation uses ITS exclusively
Quantified Difference	Not applicable; single-compound validation
Conditions	Passive sampler with indigotrisulfonate on filter; ambient air; detection at 600 nm

Why This Matters

ITS enables field-deployable, low-cost passive ozone monitoring with validated sensitivity down to low-ppb concentrations, a capability not demonstrated for other indigo sulfonates in this specific passive sampler configuration.

• [1] Garcia G, Allen AG, Cardoso AA. Development of a sensitive passive sampler using indigotrisulfonate for the determination of tropospheric ozone. J Environ Monit. 2010;12:905-912. View Source
• [2] Gordon G, Bubnis B. Using indigo absorbance to calculate the indigo sensitivity coefficient. Journal AWWA. 2000;92(12):96-102. View Source

Procurement-Relevant Application Scenarios

Regulatory Ozone Compliance Monitoring

Potassium indigotrisulfonate is the indigo derivative specified in Standard Methods 4500-O₃B for the colorimetric determination of residual ozone [1]. The method relies on the stoichiometric decolorization of ITS at 600 nm, with a standardized sensitivity coefficient of 0.42 L mg⁻¹cm⁻¹ [1]. For laboratories maintaining accreditation under ISO/IEC 17025 or equivalent quality systems, procurement of potassium indigotrisulfonate—not indigo carmine or tetrasulfonate—is mandatory for method compliance. The molar absorptivity of the specific ITS source should be validated upon receipt, as batch-to-batch variation of up to 15% has been documented and can introduce systematic bias in ozone quantification [2].

Ligninolytic Peroxidase Biodegradation Studies

With a redox potential of -70 mV (pH 7.6) to -81 mV (pH 7.0, 25 °C), potassium indigotrisulfonate occupies a distinct potential window between indigotetrasulfonate (-30 mV) and more reducing mediators such as 2-hydroxy-1,4-naphthoquinone (-152 mV) [1][2]. This intermediate potential makes ITS suitable for redox mediator cocktails requiring finely spaced potential steps to resolve electron transfer kinetics in proteins, heme enzymes, and bioelectrochemical systems [1]. Procurement should specify ITS over tetrasulfonate when a more negative (more reducing) mediator is required for the experimental potential range.

Organic Anolyte for Redox Flow Batteries

The intermediate degradation rate of indigotrisulfonate under manganese peroxidase (MnP2) catalysis—approximately 10-fold slower than disulfonate and 10-fold faster than tetrasulfonate—provides a tunable substrate for probing the relationship between sulfonation degree and enzymatic turnover [1]. ITS is also useful in comparative studies with lignin peroxidase (LiP), where the degradation rate order is reversed (tetrasulfonate > trisulfonate ≈ disulfonate), enabling investigation of divergent substrate recognition mechanisms between MnP and LiP isoenzymes [1].

Spectrophotometric Cu(II) Chemosensor Development

Potassium indigotrisulfonate, when immobilized on filter substrates, enables passive sampling of tropospheric ozone with validated sensitivity at ambient concentrations [1]. The method achieves 8-hour temporal resolution at 3.8 ppb ozone, making it suitable for personal exposure monitoring, spatial mapping of ozone distribution, and field studies in remote locations lacking powered instrumentation [1]. The technique has been validated against reference UV photometric instruments (r = 0.957) and demonstrates acceptable field reproducibility (RSD = 8.6% for triplicate samplers) [1].

Application

Selection Property

Validation Focus

Ozone compliance monitoring

Method‑specified trisulfonate (APHA 4500‑O₃ B)

Lot‑specific sensitivity coefficient verification

Peroxidase biodegradation studies

Intermediate sulfonation pattern

MnP vs. LiP decolorization kinetics

Organic anolyte screening

Reported higher ARFB performance metrics

Capacity retention and coulombic efficiency validation

Cu(II) chemosensor development

Differential Cu(II) binding thermodynamics

pH‑dependent complexation response

• [1] Gordon G, Bubnis B. Using indigo absorbance to calculate the indigo sensitivity coefficient. Journal AWWA. 2000;92(12):96-102. View Source
• [2] Gordon G, Bubnis B. Residual Ozone Measurement: Indigo Sensitivity Coefficient Adjustment. Ozone: Science & Engineering. 2002;24:17-28. View Source
• [3] Podgornik H, Perdih A. The Impact of Sulfonation Pattern on Indigo Degradation by Phanerochaete chrysosporium Ligninolytic Enzymes. In: Biotechnology for Fuels and Chemicals. Springer, 2003. View Source
• [4] Garcia G, Allen AG, Cardoso AA. Development of a sensitive passive sampler using indigotrisulfonate for the determination of tropospheric ozone. J Environ Monit. 2010;12:905-912. View Source